Cas no 166964-35-8 (4-Bromo-5-chlorothiophene-2-sulfonyl chloride)

• Product Name: 4-Bromo-5-chlorothiophene-2-sulfonyl chloride
• CAS No: 166964-35-8
• MF: C₄HBrCl₂O₂S₂
• MW: 295.989536046982
• MDL: MFCD00052094
• CID: 133892
• PubChem ID: 2797220
• Update Time: 2025-04-19

4-Bromo-5-chlorothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chlorothiophene-2-sulfonyl chloride
• 2-Thiophenesulfonylchloride, 4-bromo-5-chloro-
• 3-Bromo-2-chlorothiophene-5-sulfonyl chloride
• 3-BROMO-2-CHLOROTHIOPHENE-5-SULPHONYL CHLORIDE
• 4-BROMO-5-CHLOROTHIOPHENE-2-SULPHONYL CH
• 4-Bromo-5-chloro-2-thiophenesulfonyl chloride
• 4-BROMO-5-CHLOROTHIOPHENE-2-SULPHONYL CHLORIDE
• 2-AMINO-2-METHYL-(3-(3,4-METHYLENEDIOXYPHENYL))PROPANAMIDE
• PABOKJJDABSQCK-UHFFFAOYSA-N
• AKOS015835498
• 2-Thiophenesulfonyl chloride, 4-bromo-5-chloro-
• PS-10827
• 4-Bromo-5-chlorothiophene-2-sulfonylchloride
• D97333
• EN300-271054
• SCHEMBL388122
• CS-0186961
• DTXSID70383897
• 4-bromo-5-chloro-thiophene-2-sulfonyl Chloride
• 166964-35-8
• A810804
• MFCD00052094
• 4-bromanyl-5-chloranyl-thiophene-2-sulfonyl chloride
• FT-0617842
• 4-Bromo-5-chloro-2-thiophenesulfonyl chloride, AldrichCPR
• 4-Bromo-5-chlorothiophene-2-sulfonyl chloride, 95+%
• DB-043674

• MDL： MFCD00052094
• Inchi： 1S/C4HBrCl2O2S2/c5-2-1-3(10-4(2)6)11(7,8)9/h1H
• InChI Key： PABOKJJDABSQCK-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 293.79800
• Monoisotopic Mass: 293.798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 3.6

Experimental Properties

• Density: 2.059
• Melting Point: 63 °C
• Boiling Point: 356.9°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.629
• PSA: 70.76000
• LogP: 4.17230

4-Bromo-5-chlorothiophene-2-sulfonyl chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：MOISTURE SENSITIVE, CORROSIVE
• Storage Condition：Stored in nitrogen